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Compound of Interest

2-Chloro-6-hydroxyisonicotinic
Compound Name: o
aci

Cat. No.: B1346356

2-Chloro-6-hydroxyisonicotinic acid (CAS No. 66472-77-9) is a substituted pyridine
derivative that serves as a vital intermediate in synthetic organic chemistry. Its unique structure,
featuring a pyridine ring with chloro, hydroxyl, and carboxylic acid functional groups, makes it a
valuable precursor for a wide range of complex molecules. This compound is particularly
significant in pharmaceutical and agricultural research.[1] It is leveraged in the development of
novel anti-inflammatory and antimicrobial drugs and plays a role in the synthesis of modern
herbicides and pesticides.[1] The stability and reactivity of this compound make it an essential
tool for chemists designing innovative therapeutic agents.[1]

Caption: Chemical Structure of 2-Chloro-6-hydroxyisonicotinic acid.

Part 1: Analysis of Commercial Suppliers

Selecting a supplier is a decision that balances cost, quality, and reliability. For research
purposes, purity and documentation are non-negotiable. Below is a comparative table of
several vendors who list this compound. Researchers should always verify current
specifications and availability directly with the supplier.
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Supplier

Purity Specification

CAS Number

Noteworthy Details

TCI America

97.0+%

38025-90-0

A well-established
supplier for research
chemicals, often
available through
distributors like Fisher
Scientific.[2]

Chem-Impex

> 97% (GC)

38025-90-0

Provides key physical
and chemical
properties and
highlights its role as

an intermediate.[1]

CP Lab Chemicals

min 97% (GC)

38025-90-0*

Specifies the product
is for professional
research and
industrial use only, not
for consumer or

medical use.[3]

Sigma-Aldrich

AldrichCPR

22282-72-0**

This supplier offers a
related compound, 2-
Hydroxyisonicotinic
acid, and notes that
for some unique
chemicals, the buyer
is responsible for
confirming identity and

purity.[4]

*Note on Isomers: The user requested "2-Chloro-6-hydroxyisonicotinic acid". The most

commonly listed commercial product is 2-Chloro-6-hydroxynicotinic acid (CAS 38025-90-0).

Isonicotinic acid is pyridine-4-carboxylic acid, while nicotinic acid is pyridine-3-carboxylic acid.

Researchers must ensure they are ordering the correct isomer for their synthetic route. The

information provided primarily pertains to the nicotinic acid variant due to commercial

availability.
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**Note on Related Compounds: Some suppliers, like Sigma-Aldrich and TClI, also offer related
building blocks such as 2-Hydroxyisonicotinic acid, which may be relevant for alternative
synthetic strategies.[4][5]

Part 2: Scientific Integrity: Quality, Handling, and
Application

A researcher's confidence in their results begins with the quality of their starting materials. A
rigorous supplier and material qualification process is essential.

Supplier Qualification & Material Validation Workflow

The following workflow outlines a best-practice approach for selecting a supplier and validating
the purchased material before its inclusion in critical experiments.
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Supplier Selection

Identify Potential Suppliers via Databases & Literature

Request Quotes, Purity Specs, & Certificates of Analysis (CoA)

Compare Suppliers Based on Quality Data, Lead Time, and Cost

Select Primary Supplier & Identify a Backup

Procurement

In-House Material Validation

Procure Small Initial Lot

Review Supplier CoA

Perform Identity & Purity Confirmation (e.g., NMR, LC-MS, HPLC)

Release Lot for Research Use

Click to download full resolution via product page

Caption: Recommended workflow for supplier selection and in-house material validation.
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Quality Control: Beyond the Label

The purity stated on a supplier's website is the first checkpoint. The definitive proof is the

Certificate of Analysis (CoA) provided with the specific lot you purchase.

Purity Assessment: Suppliers often use Gas Chromatography (GC) to determine purity.[1][3]
For comprehensive validation, researchers should consider orthogonal methods. High-
Performance Liquid Chromatography (HPLC) is excellent for assessing purity, while
techniques like Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are
crucial for confirming the chemical structure and identity of the compound, ensuring you
have the correct molecule free of significant impurities.

Appearance: The compound is typically described as a white to light yellow or light red
powder or crystal.[1] Any significant deviation from this could indicate degradation or impurity
and should be investigated.

Safe Handling and Storage

Based on safety data for structurally similar compounds like 2-chloronicotinic acid, proper
handling is crucial.[6][7][8]

Hazards: This class of chemicals is known to cause skin irritation and serious eye irritation.
[7][8] It may also cause respiratory tract irritation.[8]

Personal Protective Equipment (PPE): Always handle the compound in a well-ventilated
fume hood.[9] Wear appropriate PPE, including chemical-resistant gloves, safety goggles or
a face shield, and a lab coat.[7][10]

Handling: Avoid creating dust.[9] Do not eat, drink, or smoke in the handling area. Wash
hands thoroughly after use.[6][7]

Storage: Keep containers tightly sealed in a dry, cool, and well-ventilated place.[6] Store
away from incompatible materials such as strong oxidizing agents.[6]

Part 3: Application in Research

2-Chloro-6-hydroxyisonicotinic acid and its isomers are important intermediates in

synthesizing a range of target molecules.[11] Their utility is not limited to medicine but extends
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to food, feed, and dyes.[11] In drug discovery, these scaffolds are used to create nonsteroidal
anti-inflammatory drugs and have been instrumental in the development of HIV reverse
transcriptase inhibitors and fungicides.[11][12] The ability to selectively functionalize the
different positions on the pyridine ring allows chemists to fine-tune the properties of the final
compound, making this a valuable starting material for creating libraries of new chemical
entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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